Cas no 946254-19-9 (N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946254-19-9
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 5504646
• Update Time: 2025-07-02

N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[4-(aminocarbonyl)phenyl]-1,2-dihydro-1-[(4-methylphenyl)methyl]-2-oxo-
• N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19N3O3/c1-14-4-6-15(7-5-14)13-24-12-2-3-18(21(24)27)20(26)23-17-10-8-16(9-11-17)19(22)25/h2-12H,13H2,1H3,(H2,22,25)(H,23,26)
• InChI Key： YMSWCWJVHMPHCY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C)C=C2)C=CC=C1C(NC1=CC=C(C(N)=O)C=C1)=O

Additional information on N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946254-19-9)

N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946254-19-9, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups, including a carbamoyl group, a methylphenyl moiety, and a dihydropyridine core, which collectively contribute to its unique chemical and biological properties.

The dihydropyridine scaffold is particularly noteworthy due to its prevalence in various pharmacologically active agents. Dihydropyridines are known for their ability to interact with specific biological targets, often leading to therapeutic effects. In particular, the presence of the carbamoyl group at the 4-position of the phenyl ring and the methylphenyl group at the 1-position introduces additional layers of complexity and functionality. These modifications can influence the compound's solubility, bioavailability, and interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide. These studies have highlighted the potential of this compound as a lead molecule for drug discovery. Specifically, its ability to modulate enzyme activity and receptor binding has been explored in various preclinical models. The compound's interactions with biological targets such as kinases and transcription factors have been particularly studied, suggesting its potential in addressing a range of therapeutic challenges.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the carbamoyl group and the methylphenyl moiety necessitates careful optimization to ensure high yield and purity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and sequential functionalization strategies, to achieve the desired molecular structure efficiently.

In terms of pharmacological activity, N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has shown intriguing properties in initial screening assays. Its ability to inhibit certain enzymes has been linked to potential therapeutic benefits in areas such as inflammation and cancer. Additionally, its interaction with specific receptors may offer advantages in developing treatments for neurological disorders. These findings underscore the importance of continued research into this compound's mechanism of action and potential clinical applications.

The development of novel pharmaceutical agents relies heavily on understanding the relationship between molecular structure and biological activity. N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exemplifies this principle through its complex structural features and multifaceted biological interactions. As research progresses, it is anticipated that further insights into its properties will pave the way for innovative therapeutic strategies.

Future studies are likely to focus on optimizing the synthesis of this compound for large-scale production while maintaining high purity standards. Additionally, exploring its pharmacokinetic profile will be crucial for evaluating its potential as a drug candidate. Preclinical trials will be essential to assess its safety and efficacy in animal models before considering human trials. The integration of high-throughput screening technologies may accelerate the identification of derivatives with enhanced biological activity.

The impact of such research extends beyond academic curiosity; it holds significant implications for drug development pipelines worldwide. By leveraging compounds like N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, pharmaceutical companies can identify new leads for treating various diseases. The collaborative efforts between synthetic chemists, biologists, and medicinal chemists are instrumental in translating laboratory discoveries into tangible medical solutions.

In conclusion, N-(4-carbamoylphenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946254-19-9) represents a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activities. Ongoing studies continue to unravel its potential applications in medicine, emphasizing the importance of interdisciplinary collaboration in advancing drug discovery efforts.